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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B166674 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Prohexadione, a plant growth regulator. Following these procedures will help

minimize exposure risks and ensure proper disposal, fostering a secure and efficient research

setting.

Personal Protective Equipment (PPE) for
Prohexadione
The appropriate personal protective equipment must be worn when handling Prohexadione to

prevent dermal, ocular, and inhalation exposure. Below is a summary of recommended PPE.
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Protection Type Specific Recommendations Rationale & Citation

Hand Protection

Chemical-resistant gloves

made of barrier laminate, butyl

rubber (≥ 14 mils), nitrile

rubber (≥ 14 mils), neoprene

rubber (≥ 14 mils),

polyethylene, or polyvinyl

chloride (≥ 14 mils).[1]

Prevents skin contact and

absorption.[1] Avoid leather or

fabric gloves as they can

absorb and retain the

chemical.[2] Wash the outside

of gloves before removing

them.[1]

Body Protection

Long-sleeved shirt and long

pants.[1] Consider a chemical-

resistant apron, especially

when mixing or loading.

Minimizes skin exposure.

Loose-fitting clothing is

recommended to reduce the

risk of tears at the seams.

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Protects against splashes and

dust that could cause eye

irritation.

Footwear Chemical-resistant boots.

Leather or fabric shoes are not

recommended as they can

absorb the chemical. Wear

long pants over the top of

boots.

Respiratory Protection

A full-face respirator or a

particulate filter device (EN

143) may be necessary if

exposure limits are exceeded,

if irritation occurs, or in poorly

ventilated areas.

Protects against inhalation of

dust or aerosols. A medical

clearance may be necessary to

wear a respirator.

Operational Procedures for Handling Prohexadione
Adherence to standard operating procedures is critical for the safe handling of Prohexadione
in a laboratory setting.

General Handling:
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Work in a well-ventilated area, preferably with local exhaust ventilation.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling and before eating, drinking,

chewing gum, using tobacco, or using the toilet.

Do not eat, drink, or smoke in areas where Prohexadione is handled or stored.

Avoid the formation of dust and aerosols.

Spill and Leak Protocol:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spillage area

and ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the substance

away from drains, surface water, and ground water.

Cleanup:

For small liquid spills, use an absorbent material such as pet litter, sawdust, or soil to

absorb the spill.

For dry spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, dry container for disposal.

Do not use high-pressure water streams to scatter spilled material.

Decontamination: Wash the spill area with a detergent solution and flush with water. Collect

the contaminated water for approved disposal.

Personal Protective Equipment: Wear the recommended PPE during the entire cleanup

process.

First Aid Measures
In the event of accidental exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure

Skin Contact

Take off contaminated clothing immediately.

Rinse the skin with plenty of water for 15-20

minutes. Call a poison control center or doctor

for treatment advice.

Eye Contact

Hold the eye open and rinse slowly and gently

with water for 15-20 minutes. If present, remove

contact lenses after the first 5 minutes, then

continue rinsing the eye. Call a poison control

center or doctor for treatment advice.

Inhalation

Move the person to fresh air. If the person is not

breathing, call for immediate medical assistance

and start first aid actions, such as artificial

respiration.

Ingestion

Call a poison control center or doctor

immediately for treatment advice. Have the

person sip a glass of water if they are able to

swallow. Do not induce vomiting unless told to

do so by a poison control center or doctor.

Never give anything by mouth to an

unconscious person.

Storage and Disposal Plan
Proper storage and disposal are essential to prevent environmental contamination and

accidental exposure.

Storage:

Store in the original container in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from food, drink, animal feedingstuffs, and incompatible materials such as

oxidizing agents.
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Protect the container from physical damage and moisture.

Disposal:

Pesticide wastes are regulated, and improper disposal is a violation of federal law.

Wastes resulting from the use of this product may be disposed of on-site or at an approved

waste disposal facility.

Do not contaminate water when disposing of equipment wash waters or rinsate.

For the container, do not reuse or refill it. Offer it for recycling if available, or triple rinse the

container before disposal.

Prohexadione Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Prohexadione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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